Cas no 2097913-77-2 (N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide)

• Product Name: N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• CAS No: 2097913-77-2
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5474236
• PubChem ID: 126852200
• Update Time: 2025-10-17

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• 2097913-77-2
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• AKOS032465086
• F6203-1422
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide

• Inchi： 1S/C21H25N3O4S/c25-11-7-15(16-8-12-29-14-16)6-9-22-20(27)21(28)23-17-3-1-4-18(13-17)24-10-2-5-19(24)26/h1,3-4,8,12-15,25H,2,5-7,9-11H2,(H,22,27)(H,23,28)
• InChI Key： PAYKOTARZFZZER-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 127Ų

Additional information on N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide

Comprehensive Overview of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide (CAS No. 2097913-77-2)

The compound N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide (CAS No. 2097913-77-2) is a highly specialized organic molecule with a unique structure that combines a thiophene moiety, a hydroxypentyl chain, and a 2-oxopyrrolidin-1-yl phenyl group linked via an ethanediamide bridge. This intricate architecture makes it a subject of significant interest in pharmaceutical research, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

Recent studies have highlighted the potential of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide as a modulator of key biological pathways. Its thiophene component is known for its electron-rich properties, which enhance binding affinity to specific protein targets, while the 2-oxopyrrolidin-1-yl group contributes to improved bioavailability and metabolic stability. Researchers are particularly intrigued by its potential applications in addressing neurodegenerative diseases, a hot topic in modern medicine due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

In the context of drug discovery, this compound stands out for its balanced lipophilicity and hydrogen-bonding capacity, attributes critical for crossing the blood-brain barrier (BBB). This feature aligns with current industry trends focusing on CNS-targeted therapies, a frequently searched term in scientific databases. The presence of both hydrophilic (5-hydroxy) and lipophilic (thiophen-3-yl) regions in its structure offers tunable solubility, making it adaptable for various formulation strategies.

From a synthetic chemistry perspective, the ethanediamide linker in CAS No. 2097913-77-2 provides remarkable conformational flexibility, allowing optimal spatial orientation for target engagement. This characteristic has sparked discussions in computational chemistry forums about its potential as a scaffold for fragment-based drug design (FBDD). Such applications are increasingly relevant as the pharmaceutical industry seeks to accelerate hit-to-lead optimization processes.

The compound's SAR (Structure-Activity Relationship) profile has drawn attention in medicinal chemistry circles, with particular focus on how modifications to its pentyl spacer or phenyl ring affect potency. These investigations resonate with the growing demand for precision medicine approaches, a dominant theme in healthcare innovation. Furthermore, its potential polypharmacology – the ability to interact with multiple biological targets – positions it as a candidate for multi-target drug development, addressing complex diseases with interconnected pathways.

Analytical characterization of 2097913-77-2 reveals excellent stability under physiological pH conditions, a crucial factor for oral bioavailability. This property, combined with its moderate molecular weight (MW), makes it compliant with Lipinski's Rule of Five, a frequently searched concept among drug developers. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions suggest favorable pharmacokinetic profiles, though extensive in vivo validation remains ongoing.

In the broader context of chemical biology, this compound serves as a valuable tool for probing enzyme-substrate interactions, particularly those involving pyrrolidinone-recognizing proteins. The scientific community has shown growing interest in such probes, as evidenced by increased searches for chemical probes for target validation. Its structural features may also lend themselves to applications in proteolysis-targeting chimeras (PROTACs), an emerging technology in targeted protein degradation.

The synthesis of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide typically involves multi-step organic transformations, with key steps including amide coupling reactions and heterocyclic functionalization. These processes align with current trends in green chemistry, as researchers explore catalytic methods to improve atom economy – a concern frequently raised in sustainable pharmaceutical manufacturing discussions.

From a commercial perspective, the compound's patent landscape and generic drug potential are subjects of strategic analysis. Its structural complexity presents both challenges and opportunities in process chemistry optimization, a critical factor in cost-effective API production. These aspects are particularly relevant given the pharmaceutical industry's focus on value-based healthcare and drug pricing transparency.

In conclusion, CAS No. 2097913-77-2 represents a fascinating case study in contemporary pharmaceutical innovation. Its unique structural features and promising biological activities position it at the intersection of multiple cutting-edge research areas, from CNS drug development to targeted protein degradation. As investigation continues, this compound may well emerge as a valuable asset in addressing some of modern medicine's most pressing challenges.